Cas no 3458-14-8 (5'-Deoxythymidine)

• Product Name: 5'-Deoxythymidine
• CAS No: 3458-14-8
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 311709
• PubChem ID: 65120
• Update Time: 2025-06-23

5'-Deoxythymidine Chemical and Physical Properties

Names and Identifiers

• Thymidine, 5'-deoxy-
• 2′,5′-Dideoxythymidine
• 5’-DEOXYTHYMIDINE
• 5′-Deoxythymidine
• 5'-Deoxythymidine
• 5'-Deoxythymidine NEW
• 1-[(2R,4S,5R)-4-hydroxy-5-methyloxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 5-Methyl-2',5'-dideoxyuridine
• 5'-Deoxythymidine, 98%
• 5-deoxy Thymidine
• 3458-14-8
• 2',5'-Dideoxythymidine
• AKOS015892581
• 1-((2R,4S,5R)-4-hydroxy-5-methyltetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• CHEMBL465901
• SCHEMBL2056693
• DTXSID70188127
• 5/'-deoxy Thymidine
• 5'-Ddthd
• Q63395222
• TS-08167
• DTXCID00110618
• 1-[(2R,4S,5R)-4-HYDROXY-5-METHYLOXOLAN-2-YL]-5-METHYL-3H-PYRIMIDINE-2,4-DIONE

• Inchi： 1S/C10H14N2O4/c1-5-4-12(10(15)11-9(5)14)8-3-7(13)6(2)16-8/h4,6-8,13H,3H2,1-2H3,(H,11,14,15)/t6-,7+,8-/m1/s1
• InChI Key： UGUILUGCFSCUKR-GJMOJQLCSA-N
• SMILES： O1[C@H](C)[C@H](C[C@@H]1N1C(NC(C(C)=C1)=O)=O)O

Computed Properties

• Exact Mass: 226.09500
• Monoisotopic Mass: 226.095357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 78.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.344±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 181-183 ºC (methanol )
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.559
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 84.32000
• LogP: -0.48670
• Solubility: Not determined

5'-Deoxythymidine Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on 5'-Deoxythymidine

Introduction to 5'-Deoxythymidine (CAS No. 3458-14-8)

5'-Deoxythymidine, chemically known by its CAS number 3458-14-8, is a significant nucleoside analog that has garnered considerable attention in the field of pharmaceutical and biochemical research. This compound, characterized by its deoxyribose sugar backbone and thymine base, plays a pivotal role in various molecular biology applications, particularly in the synthesis of antiviral agents and nucleotide-based therapeutics.

The molecular structure of 5'-Deoxythymidine (5'-dThd) closely resembles that of thymidine, a naturally occurring nucleoside essential for DNA replication and repair. However, the absence of a hydroxyl group at the 2' carbon position distinguishes it from its parent compound, imparting unique chemical and biological properties. These properties make 5'-Deoxythymidine a valuable intermediate in the development of modified nucleosides, which are increasingly being explored for their therapeutic potential.

In recent years, 5'-Deoxythymidine has been extensively studied for its applications in antiviral drug development. Its structural similarity to natural nucleosides allows it to be incorporated into viral genomes during replication, leading to the production of non-functional viral particles. This mechanism has been particularly effective against RNA viruses, where modified nucleosides can disrupt viral polymerase activity. Notably, research has demonstrated the efficacy of 5'-Deoxythymidine derivatives in inhibiting the replication of viruses such as influenza and hepatitis C.

The pharmaceutical industry has leveraged the versatility of 5'-Deoxythymidine in designing novel therapeutic agents. For instance, modifications to its sugar moiety or base structure have yielded compounds with enhanced stability and bioavailability. These advancements have paved the way for the development of next-generation antiviral drugs that exhibit improved pharmacokinetic profiles. Additionally, 5'-Deoxythymidine has been investigated as a potential prodrug for delivering other bioactive molecules directly to target tissues, further expanding its therapeutic applications.

Beyond its antiviral applications, 5'-Deoxythymidine has found utility in synthetic biology and gene therapy research. Its role as a building block for constructing modified oligonucleotides has enabled researchers to develop innovative gene-editing tools and therapeutic vectors. For example, chimeric nucleosides incorporating 5'-Deoxythymidine have been used to enhance the efficiency of antisense oligonucleotide (ASO) delivery systems, which are crucial for treating genetic disorders.

Recent studies have also highlighted the potential of 5'-Deoxythymidine in cancer therapy. By modulating nucleotide metabolism and interfering with DNA replication, this compound has shown promise in inhibiting the growth of certain cancer cell lines. Furthermore, its ability to cross the blood-brain barrier has opened new avenues for treating neurological disorders associated with viral infections or DNA damage.

The synthesis and purification of 5'-Deoxythymidine (CAS No. 3458-14-8) require stringent quality control measures to ensure high purity and consistency. Advanced synthetic methodologies have been developed to produce this compound with minimal impurities, making it suitable for sensitive biological applications. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are routinely employed to verify its chemical integrity.

In conclusion, 5'-Deoxythymidine represents a cornerstone compound in modern pharmaceutical research, with diverse applications spanning antiviral therapy, synthetic biology, and oncology. Its unique structural features and biological properties continue to drive innovation in drug development, offering hope for novel treatments against a wide range of diseases. As research progresses, the therapeutic potential of 5'-Deoxythymidine derivatives is expected to expand further, solidifying its importance in the chemical and biomedical sciences.